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Cat. No.: B147384 Get Quote

Pentaerythritol Tetraacetate: A Technical Guide
CAS Number: 597-71-7

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythritol tetraacetate (CAS 597-71-7), also known as Normosterol, is a tetraester of

pentaerythritol and acetic acid.[1][2][3][4] It is a white to off-white crystalline powder with a wide

range of applications, primarily in the cosmetics and personal care industries as a skin-

conditioning agent and emollient.[2][5] This technical guide provides a comprehensive overview

of its chemical and physical properties, synthesis and purification methods, and current

applications, with a focus on information relevant to researchers and professionals in drug

development.

Physicochemical Properties
Pentaerythritol tetraacetate is a stable compound under normal conditions.[6] A summary of

its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Pentaerythritol Tetraacetate
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Property Value Source(s)

Molecular Formula C₁₃H₂₀O₈ [3][7]

Molecular Weight 304.29 g/mol [3][7]

IUPAC Name

[3-(acetyloxy)-2,2-

bis(acetyloxymethyl)propyl]

acetate

[3]

Synonyms

Normosterol, Pentaerythrityl

Tetraacetate, Tetraacetyl

pentestriol, Normo-level, TAPE

[3][7]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 78-83 °C [2]

Boiling Point 325 °C [2]

Density 1.273 g/cm³ (estimate) [2]

Solubility
Insoluble in water. Soluble in

oils and esters.
[5][8]

Synthesis and Purification
Pentaerythritol tetraacetate can be synthesized through the esterification of pentaerythritol

with an excess of acetic acid or acetic anhydride.[9][10] The reaction is typically catalyzed by

an acid.

Synthesis Experimental Protocol
A common method for the preparation of pentaerythritol tetraacetate involves the reaction of

pentaerythritol with an excess of acetic anhydride in the presence of a catalyst.

Materials:

Pentaerythritol
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Acetic anhydride (5 to 7 molar equivalents to pentaerythritol)[9]

Catalyst (e.g., a mixture of sulfuric acid and oleum, or phosphoric acid/phosphoric anhydride)

[9]

Cold water

Ethanol (95%)

Procedure:

To a reaction flask, add the acetic anhydride and the catalyst (1 to 6% by weight, based on

the anhydride).[9]

Heat the mixture gently.

Slowly add finely divided pentaerythritol to the heated mixture with continuous stirring.[9]

Maintain the reaction temperature and continue stirring until the reaction is complete

(monitoring by techniques like TLC may be necessary).

After the reaction is complete, pour the reaction mixture into cold water to precipitate the

crude pentaerythritol tetraacetate.[9]

Filter the precipitate and wash with cold water to remove excess acid.

Purification Experimental Protocol
The crude product from the synthesis can be purified by recrystallization.

Procedure:

The crude pentaerythritol tetraacetate can be crystallized from hot water. The crystals are

then leached with cold water until the odor of acetic acid is no longer detectable.[1][2]

Alternatively, the crude product can be dissolved in chloroform, washed with saturated

sodium bicarbonate solution, and then with water. The organic layer is dried over anhydrous
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calcium chloride, and the solvent is evaporated. The resulting solid is then recrystallized from

95% ethanol.[1][2]

A schematic of the synthesis and purification workflow is presented in Figure 1.

Synthesis and Purification of Pentaerythritol Tetraacetate
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Caption: Workflow for the synthesis and purification of Pentaerythritol Tetraacetate.

Applications
The primary application of pentaerythritol tetraacetate is in the cosmetic and personal care

industry.

Cosmetic and Personal Care Applications
Pentaerythritol tetraacetate is utilized as a skin-conditioning agent and emollient.[2][5] Its

mechanism of action in this context is primarily physical. When applied to the skin, it forms a

thin, non-greasy, occlusive layer. This barrier helps to reduce transepidermal water loss

(TEWL), thereby increasing skin hydration and promoting a smoother, softer skin feel.[11] This

property makes it a valuable ingredient in moisturizers, lotions, and other skincare products

aimed at improving skin barrier function.[11]

The conceptual mechanism of its emollient action is depicted in Figure 2.
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Conceptual Mechanism of Emollient Action
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Caption: Conceptual diagram of Pentaerythritol Tetraacetate's emollient action on the skin.

Potential in Drug Development
While direct applications of pentaerythritol tetraacetate as an active pharmaceutical

ingredient (API) are not well-documented, its properties as an emollient and film-forming agent
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could be relevant in topical drug delivery systems. It could potentially be used as an excipient

in dermatological formulations to:

Enhance the spreadability and texture of creams and ointments.

Provide an occlusive barrier to improve the penetration of an API.

Contribute to the overall stability of a topical formulation.

It is important to note that its parent alcohol, pentaerythritol, has been investigated in co-

processed excipients for solid dispersion to enhance the solubility and dissolution of poorly

water-soluble drugs. However, similar studies specifically utilizing pentaerythritol tetraacetate
are not readily available.

Safety and Toxicology
Pentaerythritol tetraacetate is considered to have low toxicity. The oral LD50 in mice is

reported to be 3500 mg/kg, indicating it is moderately toxic by ingestion.[2] The Cosmetic

Ingredient Review (CIR) Expert Panel has reviewed the safety of pentaerythritol tetraesters,

including pentaerythritol tetraacetate, and concluded that they are safe as used in cosmetic

formulations.[12][13]

Standard handling procedures, such as avoiding dust formation and using personal protective

equipment, are recommended when working with the powdered form of this chemical.[6]

Conclusion
Pentaerythritol tetraacetate is a well-characterized compound with established applications in

the cosmetics industry as a skin-conditioning agent. Its synthesis and purification are

straightforward, and it possesses a favorable safety profile for topical use. While its direct role

in drug development is not currently prominent, its physicochemical properties suggest

potential as an excipient in topical pharmaceutical formulations. Further research into its

compatibility with various APIs and its influence on drug delivery could unveil new opportunities

for this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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